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Compound of Interest

Compound Name: 1-Hexen-4-yne

Cat. No.: B3343003 Get Quote

Technical Guide: Physical Properties of 1-Hexen-
4-yne
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1-Hexen-4-
yne, specifically its boiling point and density. The information herein is compiled for use by

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document includes a summary of physical data, detailed experimental protocols

for property determination, and a visual representation of the experimental workflow.

Core Physical Properties of 1-Hexen-4-yne
1-Hexen-4-yne is a volatile organic compound with the molecular formula C₆H₈. Accurate

knowledge of its physical properties, such as boiling point and density, is crucial for its

handling, purification, and application in various chemical syntheses.

Data Presentation
The quantitative physical properties of 1-Hexen-4-yne are summarized in the table below for

easy reference and comparison.
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Physical Property Value Conditions

Boiling Point 53.5 °C at 760 mmHg[1]

Density 0.756 g/cm³ Not Specified

Experimental Protocols
The following sections detail the standard laboratory procedures for the experimental

determination of the boiling point and density of volatile organic compounds like 1-Hexen-4-
yne.

Determination of Boiling Point by Simple Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile compound like 1-hexen-4-yne, simple distillation is a suitable method

for determining its boiling point.[2][3][4]

Apparatus:

Distillation flask (round-bottom flask)

Condenser

Receiving flask

Thermometer

Heating mantle or sand bath

Boiling chips or a magnetic stir bar

Clamps and stands

Procedure:

Assembly: Assemble the simple distillation apparatus as shown in chemical laboratory

manuals. The distillation flask should be clamped securely at the neck. The thermometer
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bulb should be positioned just below the side arm of the distillation flask to ensure it

accurately measures the temperature of the vapor that is distilling.

Sample Preparation: Place a known volume (e.g., 10-20 mL) of 1-hexen-4-yne into the

distillation flask. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Heating: Begin to gently heat the distillation flask using a heating mantle or sand bath.

Distillation: As the liquid heats up, it will begin to boil, and the vapor will rise into the neck of

the flask. The temperature on the thermometer will rise and then stabilize.

Data Recording: Record the temperature at which the vapor is continuously condensing in

the condenser and collecting in the receiving flask. This stable temperature is the boiling

point of the liquid.[3][5] It is also important to record the atmospheric pressure at the time of

the experiment, as boiling point is pressure-dependent.

Determination of Density by Pycnometer
The density of a liquid is its mass per unit volume. The pycnometer method is a precise

technique for determining the density of liquids.[6][7][8]

Apparatus:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Thermometer

Distilled water (for calibration)

Procedure:

Cleaning and Drying: Thoroughly clean and dry the pycnometer and its stopper.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer with its stopper on

an analytical balance. Record this mass as m₁.
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Mass of Pycnometer with Sample: Fill the pycnometer with 1-hexen-4-yne, ensuring there

are no air bubbles. Insert the stopper, allowing any excess liquid to be expelled through the

capillary. Carefully dry the outside of the pycnometer and weigh it. Record this mass as m₂.

Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with distilled water

in the same manner as with the sample. Weigh the pycnometer filled with water. Record this

mass as m₃.

Temperature: Record the temperature of the water, which should be the same as the

temperature at which the sample's density is being determined.

Calculation:

Mass of the sample (m_sample) = m₂ - m₁

Mass of the water (m_water) = m₃ - m₁

Volume of the pycnometer (V) = m_water / ρ_water (where ρ_water is the known density

of water at the recorded temperature).

Density of the sample (ρ_sample) = m_sample / V

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of 1-Hexen-4-yne.
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Boiling Point Determination Density Determination

Start: Obtain 1-Hexen-4-yne Sample

Assemble Simple Distillation Apparatus

Add Sample and Boiling Chips to Flask

Gently Heat the Flask

Observe for Stable Distillation Temperature

Record Boiling Point and Atmospheric Pressure

End: Boiling Point Determined

Start: Obtain 1-Hexen-4-yne Sample

Weigh Empty, Dry Pycnometer (m1)

Weigh Pycnometer with Sample (m2)

Weigh Pycnometer with Water (m3)

Record Temperature

Calculate Density

End: Density Determined

Start: Physical Property Determination

Boiling Point Density

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point and density of 1-Hexen-4-yne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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